N'-(3,4-dimethylphenyl)-N-{[1-(propan-2-yl)piperidin-4-yl]methyl}ethanediamide

• IUPAC Name: N'-(3,4-dimethylphenyl)-N-[(1-propan-2-ylpiperidin-4-yl)methyl]oxamide
• InChI: InChI=1S/C19H29N3O2/c1-13(2)22-9-7-16(8-10-22)12-20-18(23)19(24)21-17-6-5-14(3)15(4)11-17/h5-6,11,13,16H,7-10,12H2,1-4H3,(H,20,23)(H,21,24)
• InChI Key: PSZSKAWOWZNBMX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C(=O)NCC2CCN(CC2)C(C)C)C
• Molecular Formula: C19H29N3O2
• Molecular Weight: 331.5 g/mol

Description

N-(3,4-dimethylphenyl)-N-{[1-(propan-2-yl)piperidin-4-yl]methyl}ethanediamide, often abbreviated as N-DMPME, is an organic compound of the amide class. It is a versatile compound used in a variety of scientific research applications, as well as in industrial processes. It is a white, crystalline solid with a melting point of around 80°C. It is soluble in water, methanol, and ethanol, and is insoluble in ether.

Scientific Research Applications

N-DMPME has been used in a variety of scientific research applications, including as a reagent in organic synthesis, as a ligand in coordination chemistry, and as a catalyst in organic reactions. It has also been used as a model compound for studying the structure and properties of amides.

Mechanism of Action

N-DMPME is an amide, which means that it can act as a proton-donating species in acid-base reactions. It can also act as a nucleophile in substitution reactions, and can form hydrogen bonds with other molecules.
Biochemical and Physiological Effects
N-DMPME has not been studied for its biochemical or physiological effects in humans or animals. Therefore, its effects on biochemical or physiological processes are not known.

Advantages and Limitations for Lab Experiments

N-DMPME is a versatile compound that can be used in a variety of scientific research applications. It is easy to synthesize in the lab, and is relatively stable and non-toxic. However, it is not soluble in some organic solvents, which can limit its use in some experiments.

Future Directions

There are many potential future directions for research involving N-DMPME. These include further studies into its structure and properties; investigations into its use as a reagent in organic synthesis; further studies into its use as a ligand in coordination chemistry; and further studies into its use as a catalyst in organic reactions. Additionally, further research into its effects on biochemical and physiological processes could be conducted, as well as its potential use in drug development.

Synthesis Methods

N-DMPME is synthesized from 3,4-dimethylphenyl isocyanate (DMPC) and 1-(propan-2-yl)piperidine-4-methanol (PP4M) in a two-step reaction. First, DMPC is reacted with PP4M in the presence of a base catalyst, such as sodium hydroxide, to form an intermediate product, N-(3,4-dimethylphenyl)-1-(propan-2-yl)piperidine-4-yl carbamate. Then, this intermediate product is reacted with ethanediamine in the presence of a base catalyst to form N-DMPME.